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Compound of Interest

Compound Name:
4-(4-Trifluoromethylphenyl)thiazol-

2-ylamine

Cat. No.: B1333816 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of 4-(4-
Trifluoromethylphenyl)thiazol-2-ylamine in a laboratory setting. A specific Safety Data Sheet

(SDS) for this exact compound (CAS No. 105512-79-6) was not located in the provided search

results. Therefore, the procedures outlined below are based on safety data for structurally

similar compounds and established best practices for handling hazardous laboratory

chemicals. It is imperative to consult your institution's Environmental Health and Safety (EHS)

department and the compound's specific SDS, if available, to ensure full compliance with all

federal, state, and local regulations.

Hazard Assessment and Characterization
Given the data on analogous compounds, 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine
should be handled as a hazardous substance. A structurally similar compound, 4-[3-

(Trifluoromethyl)phenyl]-1,3-thiazol-2-ylamine, is classified as acutely toxic if swallowed (Acute

Toxicity 3, Oral). Therefore, a cautious approach is essential.

Table 1: Assumed Hazard Profile and Safety Precautions
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Hazard Category
Assumed Classification &
Signal Word

Precautionary Statements

Health Hazards

Danger Acute Toxicity, Oral

(Category 3) Potential

Skin/Eye Irritant

H301: Toxic if swallowed.

P264: Wash hands and

exposed skin thoroughly after

handling. P270: Do not eat,

drink or smoke when using this

product.[1][2] P280: Wear

protective gloves, eye

protection, and lab coat.

P301+P310: IF SWALLOWED:

Immediately call a POISON

CENTER or doctor.[1]

Environmental Hazards
Assumed harmful to aquatic

life.

P273: Avoid release to the

environment. Discharge into

drains or sewer systems must

be avoided.[1]

Physical Hazards Solid.

Handle in a well-ventilated

area, preferably a chemical

fume hood, to avoid dust

formation.[1][3]

Chemical and Physical Properties
A clear identification of the substance is the first step in proper waste management.

Table 2: Compound Identification
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Parameter Value

Chemical Name
4-(4-(Trifluoromethyl)phenyl)thiazol-2-amine[4]

[5]

CAS Number 105512-79-6[4]

Molecular Formula C₁₀H₇F₃N₂S[4][5]

Molecular Weight 244.24 g/mol [4]

Physical Form Solid

Personal Protective Equipment (PPE) for Handling
and Disposal
Strict adherence to PPE guidelines is mandatory to minimize exposure risk during handling and

disposal.

Table 3: Required Personal Protective Equipment (PPE)
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears or punctures before use.

Eyes/Face
Safety glasses with side-

shields or goggles

Provides essential protection

against splashes and airborne

particles.

Body Laboratory coat

A properly fitting, fully buttoned

lab coat is required to protect

against skin contact.

Respiratory Use of a chemical fume hood

All handling of the solid

compound and its waste

should be conducted in a fume

hood to prevent inhalation of

dust.[3]

Step-by-Step Disposal Protocol
The guiding principle for laboratory waste is that a disposal plan must be in place before any

experiment begins.[6] Never dispose of this chemical down the sink or in regular trash.[7][8]

Operational Plan for Waste Management
Waste Identification and Segregation:

Solid Waste: This includes unused or expired pure compound, as well as contaminated

disposable labware such as weighing papers, gloves, and absorbent pads.[9] Solid waste

must be kept separate from liquid waste.[7]

Liquid Waste: This includes any solutions containing the dissolved compound.

Empty Containers: The original container, once empty, may require triple rinsing with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

[6]
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Containment:

Collect all waste materials in a designated, compatible, and clearly labeled hazardous

waste container.[10] The best initial container is often the original one.[8]

Ensure the container lid is securely fastened when not in use to prevent spills or release of

vapors.

Do not overfill containers; fill to no more than 90% capacity.[9]

Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste."[9][10]

The label must include the full chemical name: "Waste 4-(4-
Trifluoromethylphenyl)thiazol-2-ylamine."[10]

Indicate the approximate quantity or concentration of the waste.

List all associated hazards (e.g., "Toxic," "Acute Toxicity").

Record the date when waste was first added to the container.

Storage:

Store the sealed and labeled hazardous waste container in a designated, secure satellite

accumulation area within the laboratory.

Ensure the storage area has secondary containment to manage potential leaks.[8]

Segregate this waste from incompatible materials, particularly strong acids and oxidizing

agents.[7][8]

Final Disposal:

Contact your institution's EHS or a certified hazardous waste disposal contractor to

arrange for pickup.
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Do not transport hazardous waste outside of the laboratory yourself.[8]

Emergency Procedures for Spills
In the event of a spill, immediate and correct action is critical.

Evacuate and Alert: Notify personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated. All cleanup should occur within a fume hood if

possible.

Containment: For small spills of the solid, carefully sweep or scoop the material to avoid

creating dust. Use inert absorbent material (e.g., vermiculite, sand) for solutions. Do not use

combustible materials like paper towels for initial absorption.[10]

Cleanup: Collect all contaminated materials (absorbent pads, gloves, etc.) in a sealed bag

and place it into the designated hazardous waste container.[10] Decontaminate the spill area

with soap and water.

Reporting: Report the incident to your laboratory supervisor and EHS office as per

institutional policy.

Disposal Workflow Visualization
The following diagram illustrates the logical workflow for the proper disposal of 4-(4-
Trifluoromethylphenyl)thiazol-2-ylamine.
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Caption: Disposal workflow for 4-(4-Trifluoromethylphenyl)thiazol-2-ylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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